Cas no 103620-81-1 (5,12-Naphthacenedione,8-acetyl-10-[[3-[(carboxymethyl)amino]-2,3,6-trideoxy-a-L-lyxo-hexopyranosyl]oxy]-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-,(8S-cis)- (9CI))
![5,12-Naphthacenedione,8-acetyl-10-[[3-[(carboxymethyl)amino]-2,3,6-trideoxy-a-L-lyxo-hexopyranosyl]oxy]-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-,(8S-cis)- (9CI) structure](https://www.kuujia.com/scimg/cas/103620-81-1x500.png)
103620-81-1 structure
Product name:5,12-Naphthacenedione,8-acetyl-10-[[3-[(carboxymethyl)amino]-2,3,6-trideoxy-a-L-lyxo-hexopyranosyl]oxy]-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-,(8S-cis)- (9CI)
5,12-Naphthacenedione,8-acetyl-10-[[3-[(carboxymethyl)amino]-2,3,6-trideoxy-a-L-lyxo-hexopyranosyl]oxy]-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-,(8S-cis)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 5,12-Naphthacenedione,8-acetyl-10-[[3-[(carboxymethyl)amino]-2,3,6-trideoxy-a-L-lyxo-hexopyranosyl]oxy]-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-,(8S-cis)- (9CI)
- 2-[[6-[(3-acetyl-3,5,12-trihydroxy-10-methoxy-6,11-dioxo-2,4-dihydro-1H-tetracen-1-yl)oxy]-3-hydroxy-2-methyloxan-4-yl]amino]acetic acid
- 5,12-Naphthacenedione,8-acetyl-10-[[3-[(carboxymethyl)amino]-2,3,6-trideoxy-a-L-lyxo-hexopyranosyl]oxy]-7,8,9,10-tetrahydro-6
- 103620-81-1
- BRN 6049734
- 5,12-Naphthacenedione, 7,8,9,10-tetrahydro-8-acetyl-10-((3-((carboxymethyl)amino)-2,3,6-trideoxy-alpha-L-lyxo-hexopyranosyl)oxy)-1-methoxy-6,8,11-trihydroxy-, (8S-cis)-
- N-(Carboxymethyl)daunorubicin
-
- Inchi: InChI=1S/C29H31NO12/c1-11-24(34)15(30-10-18(32)33)7-19(41-11)42-17-9-29(39,12(2)31)8-14-21(17)28(38)23-22(26(14)36)25(35)13-5-4-6-16(40-3)20(13)27(23)37/h4-6,11,15,17,19,24,30,34,36,38-39H,7-10H2,1-3H3,(H,32,33)
- InChI Key: NAZFOYZZEWXVQS-UHFFFAOYSA-N
- SMILES: OC(CNC1C(O)C(C)OC(OC2CC(O)(C(=O)C)CC3C(=C4C(=O)C5C=CC=C(OC)C=5C(=O)C4=C(O)C2=3)O)C1)=O
Computed Properties
- Exact Mass: 585.18463
- Monoisotopic Mass: 585.184625
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 42
- Rotatable Bond Count: 7
- Complexity: 1080
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 209
- XLogP3: _0.3
Experimental Properties
- Density: 1.58
- Boiling Point: 851.6°Cat760mmHg
- Flash Point: 468.8°C
- Refractive Index: 1.688
- PSA: 209.15
- LogP: 1.13530
5,12-Naphthacenedione,8-acetyl-10-[[3-[(carboxymethyl)amino]-2,3,6-trideoxy-a-L-lyxo-hexopyranosyl]oxy]-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-,(8S-cis)- (9CI) Related Literature
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2. Au–Cu core–shell nanocube-catalyzed click reactions for efficient synthesis of diverse triazoles†Mahesh Madasu,Chi-Fu Hsia,Michael H. Huang Nanoscale, 2017,9, 6970-6974
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Philip R. A. Webber,Andrew Cowley,Paul D. Beer Dalton Trans., 2003, 3922-3926
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María Balaguer,Chung-Yul Yoo,Henny J. M. Bouwmeester,Jose M. Serra J. Mater. Chem. A, 2013,1, 10234-10242
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Timothy J. Johnson,Laurie E. Locascio Lab Chip, 2002,2, 135-140
103620-81-1 (5,12-Naphthacenedione,8-acetyl-10-[[3-[(carboxymethyl)amino]-2,3,6-trideoxy-a-L-lyxo-hexopyranosyl]oxy]-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-,(8S-cis)- (9CI)) Related Products
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